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Compound of Interest

Compound Name: 5-Nitro-1,10-phenanthroline

Cat. No.: B1664666 Get Quote

For researchers and professionals in the scientific community, the responsible handling and

disposal of chemical reagents like 5-Nitro-1,10-phenanthroline are paramount for ensuring a

safe and compliant laboratory environment. This guide provides essential safety and logistical

information for the proper disposal of this compound, emphasizing adherence to established

protocols to mitigate risks.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is crucial to be thoroughly familiar with the hazards

associated with 5-Nitro-1,10-phenanthroline. This compound is classified as a toxic solid that

can cause skin and serious eye irritation.[1][2] Ingestion and inhalation are also harmful.[1][3]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times. This

includes chemical-impermeable gloves, safety goggles, and a lab coat.[1][4] All handling should

occur in a well-ventilated area or a chemical fume hood.[1][4]

In the event of accidental exposure, immediate action is critical. For skin contact, wash the

affected area with plenty of soap and water.[1][4] For eye contact, rinse cautiously with water

for several minutes.[1][4] If inhaled, move the individual to fresh air.[1][4] In case of ingestion,

rinse the mouth with water and seek immediate medical attention.[1][4]

Quantitative Safety Data Summary
For quick reference, the following table summarizes key quantitative and classification data for

5-Nitro-1,10-phenanthroline.
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Parameter Guideline Source(s)

UN Number UN2811 [1]

Hazard Class 6.1 (Toxic solid, organic, n.o.s.) [1]

Packing Group III [1]

Hazard Codes (H-codes) H315, H319, H335

Precautionary Codes (P-

codes)

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
The disposal of 5-Nitro-1,10-phenanthroline must be managed as hazardous waste in strict

accordance with institutional, local, state, and federal regulations.[1][3] Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[5]

Waste Identification and Segregation:

Characterize the waste: 5-Nitro-1,10-phenanthroline waste should be classified as toxic

hazardous waste.[1]

Segregate: Do not mix this waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents.[1][6] It should be collected in a dedicated and

properly labeled hazardous waste container.[5][7]

Waste Collection and Labeling:

Collect all waste, including the pure compound and any contaminated materials (e.g.,

absorbent from a spill), in a suitable, sealed, and chemically compatible container.[4][7]

Clearly label the container with "Hazardous Waste," the full chemical name "5-Nitro-1,10-
phenanthroline," and any associated hazard warnings.[5][7]

Storage Pending Disposal:
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Store the sealed hazardous waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.[1][5]

Keep the container away from heat, sources of ignition, and incompatible materials.[1][4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to arrange for pickup and disposal.[5]

Provide them with accurate information about the waste, including its composition and

volume.[5]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to contain and clean it up

safely.

Small Spills:

Evacuate non-essential personnel and ensure the area is well-ventilated.[4]

Remove all sources of ignition.[4]

Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent

material such as vermiculite or sand.[7]

Carefully collect the absorbed material using spark-proof tools and place it into a

designated hazardous waste container.[4][7]

Decontaminate the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.[7]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team or EHS.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC186080010&productDescription=5-NITRO-1%2C10-PHENANTHROL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Nitrocyclopent_1_ene_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC186080010&productDescription=5-NITRO-1%2C10-PHENANTHROL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/5-nitro-110-phenanthroline-pid_Seven34655.html
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Nitrocyclopent_1_ene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Nitrocyclopent_1_ene_A_Procedural_Guide.pdf
https://www.echemi.com/sds/5-nitro-110-phenanthroline-pid_Seven34655.html
https://www.echemi.com/sds/5-nitro-110-phenanthroline-pid_Seven34655.html
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.echemi.com/sds/5-nitro-110-phenanthroline-pid_Seven34655.html
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Halogenated_Nitroaromatic_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_Nitrocyclopent_1_ene_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Specific experimental protocols for the on-site neutralization of 5-Nitro-1,10-phenanthroline
are not readily available in standard safety literature. Due to the potential for hazardous

reactions, any such procedures should only be developed and carried out by qualified

personnel in consultation with your institution's EHS department and a certified hazardous

waste disposal contractor. General methods for the reduction of nitroaromatic compounds often

involve reagents that require careful handling and control of reaction conditions.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe disposal of 5-Nitro-1,10-
phenanthroline.

Preparation & Handling Waste Collection & Segregation Interim Storage Final Disposal
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Waste Disposal Company End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Nitro-1,10-phenanthroline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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